Cas no 1267464-04-9 (Octahydro-3-phenyl-Pyrrolo[1,2-a]pyrazine)

• Product Name: Octahydro-3-phenyl-Pyrrolo[1,2-a]pyrazine
• CAS No: 1267464-04-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 2117179
• Update Time: 2023-08-04

Octahydro-3-phenyl-Pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• octahydro-3-phenyl-Pyrrolo[1,2-a]pyrazine
• Octahydro-3-phenyl-Pyrrolo[1,2-a]pyrazine

• Inchi： 1S/C13H18N2/c1-2-5-11(6-3-1)13-10-15-8-4-7-12(15)9-14-13/h1-3,5-6,12-14H,4,7-10H2
• InChI Key： VVTXUMOBQPCULI-UHFFFAOYSA-N
• SMILES： N12CC(C3C=CC=CC=3)NCC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Topological Polar Surface Area: 15.3